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Compound of Interest

Compound Name: 2-Ethyl-3,5-dimethylpyrazine

Cat. No.: B018607

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the olfactory threshold of 2-Ethyl-
3,5-dimethylpyrazine, a potent aroma compound with significant interest in the food,
fragrance, and pharmaceutical industries. This document details the quantitative olfactory
threshold values, in-depth experimental methodologies for its determination, and the
associated sensory perception pathways.

Core Data Presentation

The olfactory threshold of a compound is the minimum concentration at which it can be
detected by the human sense of smell. For 2-Ethyl-3,5-dimethylpyrazine, the reported values
in aqueous and aerial media are critical for understanding its sensory impact. The following
table summarizes the key quantitative data available in the scientific literature.
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. Olfactory Odor
Parameter Medium o Reference
Threshold Description
Detection Wat 0.04 £ 0.01 pg/L Nutty, Coffee, Buttery, Ling, &
ater
Threshold (ppb) Cocoa, Caramel Stern (1997)[1]
. Cocoa,

Detection

Water 1 ppb chocolate, nutty --INVALID-LINK--
Threshold

(burnt almond)

Detection ) 0.011 + 0.003 N Buttery, Ling, &

Air Not specified
Threshold pg/m3 Stern (1997)[1]

Experimental Protocols for Olfactory Threshold
Determination

The determination of the olfactory threshold for compounds like 2-Ethyl-3,5-dimethylpyrazine
is a rigorous process involving sensory analysis by trained human panelists. The
methodologies are designed to be systematic and reproducible, often following established
standards such as ASTM E679. Below are detailed protocols for the key experimental
approaches.

Sensory Evaluation: The 3-Alternative Forced-Choice (3-
AFC) Method

A widely accepted and robust method for determining detection thresholds is the 3-Alternative
Forced-Choice (3-AFC) test, performed in accordance with standards like ASTM E679-91.[2][3]

Objective: To determine the lowest concentration of 2-Ethyl-3,5-dimethylpyrazine in a given
medium (e.qg., water) that is detectably different from a blank sample.

Materials:
e High-purity 2-Ethyl-3,5-dimethylpyrazine

o Odor-free, purified water (or other specified solvent/medium)
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 Glass sniffing flasks with airtight lids

e Precision micropipettes

e A panel of trained sensory assessors (typically 15-20 individuals)
Procedure:

e Panelist Selection and Training:

o Select panelists based on their sensory acuity, ability to discriminate odors, and
consistency in judgment.

o Train panelists to recognize the specific odor of 2-Ethyl-3,5-dimethylpyrazine. This
involves familiarizing them with the compound at various concentrations.

o Conduct screening tests to ensure panelists can reliably distinguish between the sample
and a blank.

e Stock Solution and Dilution Series Preparation:

o Prepare a concentrated stock solution of 2-Ethyl-3,5-dimethylpyrazine in a suitable
solvent (e.g., ethanol) due to its low solubility in water.

o Create a primary aqueous stock solution by diluting the initial stock solution in odor-free
water.

o Prepare a series of ascending concentrations from the primary stock solution. The
dilutions are typically made in geometric steps (e.g., a factor of 2 or 3).

o Sample Presentation (3-AFC Test):

o For each concentration level, present three samples to each panelist. Two of the samples
are blanks (odor-free water), and one contains the 2-Ethyl-3,5-dimethylpyrazine dilution.

o The position of the "odd" (spiked) sample within the triad is randomized for each
presentation to prevent positional bias.
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o Panelists are instructed to sniff the headspace of each flask and identify the sample that is
different from the other two.

o Data Analysis:
o Record the number of correct identifications at each concentration level for each panelist.

o The individual threshold is typically calculated as the geometric mean of the last
concentration at which the panelist failed to correctly identify the odd sample and the first
concentration at which they correctly identified it.

o The group threshold is then determined by calculating the geometric mean of the
individual thresholds. Statistical methods, such as psychometric functions, can be applied
to determine the concentration at which there is a 50% probability of correct identification
above chance.

Instrumental Analysis: Gas Chromatography-
Olfactometry (GC-O)

Gas Chromatography-Olfactometry (GC-O) is a powerful technique used to identify odor-active
compounds in a complex mixture and can be adapted to estimate odor thresholds.

Objective: To separate volatile compounds and have them assessed by a human detector to
determine their odor character and intensity.

Procedure:

o Sample Preparation: A solution containing 2-Ethyl-3,5-dimethylpyrazine is prepared. For
complex matrices, a prior extraction step (e.g., solid-phase microextraction - SPME) may be
necessary.

o Gas Chromatographic Separation: The sample is injected into a gas chromatograph, where
the volatile compounds are separated based on their physicochemical properties as they
pass through a capillary column.

o Effluent Splitting: At the outlet of the GC column, the effluent is split into two streams. One
stream is directed to a conventional chemical detector (e.g., a Mass Spectrometer or Flame
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lonization Detector) for compound identification and quantification. The other stream is
directed to an olfactometry port.

o Olfactory Detection: A trained sensory analyst sniffs the effluent from the olfactometry port
and records the retention time, duration, and a description of any detected odors.

o Data Correlation: The data from the chemical detector and the olfactometry port are
combined to create an "aromagram,” which links specific chemical compounds to their
perceived odors. By analyzing a dilution series of the sample, an estimation of the odor
detection threshold can be obtained.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for Sensory Threshold Determination using the 3-AFC Method.
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Caption: Experimental Workflow for Gas Chromatography-Olfactometry (GC-O).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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